Cas no 1019552-76-1 ((butan-2-yl)1-(5-methylthiophen-2-yl)ethylamine)

• Product Name: (butan-2-yl)1-(5-methylthiophen-2-yl)ethylamine
• CAS No: 1019552-76-1
• MF: C₁₁H₁₉NS
• MW: 197.340261697769
• CID: 5214761
• PubChem ID: 43190310
• Update Time: 2026-03-06

(butan-2-yl)1-(5-methylthiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, α,5-dimethyl-N-(1-methylpropyl)-
• n-(1-(5-Methylthiophen-2-yl)ethyl)butan-2-amine
• (butan-2-yl)1-(5-methylthiophen-2-yl)ethylamine

• Inchi： 1S/C11H19NS/c1-5-8(2)12-10(4)11-7-6-9(3)13-11/h6-8,10,12H,5H2,1-4H3
• InChI Key： MVNHGQFSQXLPNP-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=CC=1)(C)NC(C)CC

Additional information on (butan-2-yl)1-(5-methylthiophen-2-yl)ethylamine

The CAS No. 1019552-76-1: A Comprehensive Overview of (Butan-2-yl)1-(5-Methylthiophen-2-yl)Ethylamine

CAS No. 1019552-76-1, commonly referred to as (Butan-2-yl)1-(5-Methylthiophen-2-yl)Ethylamine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The chemical structure of (Butan-2-yl)1-(5-Methylthiophen-2-yl)Ethylamine consists of a thiophene ring substituted with a methyl group at the 5-position and an ethylamine group attached at the 2-position. The ethylamine group is further connected to a butan-2-yl moiety, which introduces branching into the molecule. This branching is believed to influence the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

Recent studies have explored the synthesis of CAS No. 1019552-76-1 through various routes, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of 5-methylthiophenol with an appropriate ethylamine derivative in the presence of a base. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The pharmacological properties of (Butan-2-yl)1-(5-Methylthiophen-2-yl)Ethylamine have been extensively studied in vitro and in vivo. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be attributed to its thiophene ring—a known bioactive moiety. Additionally, preliminary studies suggest that it may have potential as a neuroprotective agent, particularly in models of Alzheimer's disease.

In terms of applications, CAS No. 1019552-76-based compounds are being investigated for their role in developing novel therapeutic agents. For instance, their ability to modulate cellular signaling pathways makes them candidates for treating chronic inflammatory diseases and neurodegenerative disorders. Furthermore, their structural versatility allows for easy modification, enabling researchers to tailor their properties for specific therapeutic applications.

From an environmental standpoint, the biodegradation and toxicity profiles of (Butan